Cas no 1936438-14-0 (N-[(1S)-2-Diphenylphosphanyl-1-(2-phenylphenyl)ethyl]-2-methylpropane-2-sulfinamide)

• Product Name: N-[(1S)-2-Diphenylphosphanyl-1-(2-phenylphenyl)ethyl]-2-methylpropane-2-sulfinamide
• CAS No: 1936438-14-0
• MF: C₃₀H₃₂NOPS
• MW: 485.619947433472
• MDL: MFCD32697169
• CID: 5039243
• PubChem ID: 156027850
• Update Time: 2026-02-28

N-[(1S)-2-Diphenylphosphanyl-1-(2-phenylphenyl)ethyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-((S)-1-([1,1'-Biphenyl]-2-yl)-2-(diphenylphosphanyl)ethyl)-2-methylpropane-2-sulfinamide
• (S)-N-((S)-1-([1,1'-Biphenyl]-2-yl)-2-(diphenylphosphanyl)ethyl)-2-methylpropane-2-sulfinamide
• N-[(1S)-2-Diphenylphosphanyl-1-(2-phenylphenyl)ethyl]-2-methylpropane-2-sulfinamide
• SY287150
• 1936438-14-0
• (R)-N-[(S)-1-(2-Biphenylyl)-2-(diphenylphosphino)ethyl]-2-methylpropane-2-sulfinamide
• MFCD32697169

• MDL： MFCD32697169
• Inchi： 1S/C30H32NOPS/c1-30(2,3)34(32)31-29(28-22-14-13-21-27(28)24-15-7-4-8-16-24)23-33(25-17-9-5-10-18-25)26-19-11-6-12-20-26/h4-22,29,31H,23H2,1-3H3/t29-,34?/m1/s1
• InChI Key： UYIINIAAJWPMRE-QMUARQKKSA-N
• SMILES： S(C(C)(C)C)(N[C@@H](C1=CC=CC=C1C1C=CC=CC=1)CP(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 485.19422282g/mol
• Monoisotopic Mass: 485.19422282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 48.3